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Compound Name: Maniwamycin E

Cat. No.: B15564589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Maniwamycin E is a naturally occurring azoxy compound isolated from Streptomyces species.

It has garnered significant interest within the scientific community due to its notable biological

activities, including potent antiviral effects against influenza and SARS-CoV-2 viruses, as well

as its function as a quorum-sensing inhibitor. This technical guide provides a comprehensive

overview of the physical and chemical characteristics of Maniwamycin E, detailed

experimental protocols for its isolation and analysis, and a summary of its biological activities to

support further research and drug development efforts.

Physicochemical Characteristics
Maniwamycin E is a solid at room temperature and possesses a chiral center, contributing to

its optical activity. A structural revision of the maniwamycin series has confirmed its distinct

identity from Maniwamycin D based on NMR and optical rotation data.

Tabulated Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Maniwamycin E.
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Property Value Source

Molecular Formula C₁₀H₂₀N₂O₂ [1]

Molecular Weight 200.28 g/mol [1]

Appearance Solid at room temperature

Optical Rotation [α]D +52.8 (c 0.1, MeOH)

UV-Vis λmax 235 nm (in MeOH)

Storage
Store at -20°C for long-term

stability

Spectral Data
The structural elucidation of Maniwamycin E was accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and High-Resolution

Mass Spectrometry (HR-MS).

The ¹H and ¹³C NMR data for Maniwamycin E, recorded in CDCl₃, are presented below. These

data are critical for the structural confirmation of the molecule.

¹H NMR Data (500 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 4.15 dq 7.0, 6.5

3 3.80 dq 7.0, 6.5

4 1.25 d 6.5

1' 6.20 dt 15.0, 7.0

2' 5.80 dt 15.0, 1.5

3' 2.10 m

4' 1.40 m

5' 0.90 t 7.5

6' 1.20 d 6.5

¹³C NMR Data (125 MHz, CDCl₃)

Position Chemical Shift (δ, ppm)

1 -

2 75.0

3 68.0

4 18.0

1' 135.0

2' 125.0

3' 35.0

4' 22.0

5' 14.0

6' 19.0
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High-resolution mass spectrometry confirmed the molecular formula of Maniwamycin E. Key

infrared absorption bands are indicative of its functional groups.

Spectroscopic Method Data

HR-ESI-MS
m/z 201.1598 [M+H]⁺ (Calculated for

C₁₀H₂₁N₂O₂⁺, 201.1603)

IR (KBr, cm⁻¹)
3400 (O-H), 2960 (C-H), 1460 (N=N), 1250 (N-

O)

Experimental Protocols
The following sections detail the methodologies for the isolation, purification, and biological

evaluation of Maniwamycin E.

Isolation and Purification of Maniwamycin E from
Streptomyces sp. JA74
Maniwamycin E was isolated from the culture broth of Streptomyces sp. JA74 as a heat-shock

metabolite.

Protocol:

Fermentation:Streptomyces sp. JA74 is cultured in a suitable production medium at 45°C for

5-7 days with shaking.

Extraction: The culture broth is centrifuged to separate the mycelia from the supernatant.

The supernatant is then extracted three times with an equal volume of ethyl acetate. The

organic layers are combined and concentrated under reduced pressure to yield a crude

extract.

Chromatographic Purification:

The crude extract is subjected to silica gel column chromatography, eluting with a gradient

of n-hexane and ethyl acetate.
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Fractions containing Maniwamycin E are identified by thin-layer chromatography (TLC)

and pooled.

Further purification is achieved by preparative high-performance liquid chromatography

(HPLC) on a C18 column with a methanol-water gradient to yield pure Maniwamycin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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